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Compound of Interest

Compound Name:

2-(2-(2-

Hydroxyethoxy)ethoxy)ethyl 2-

methyl-2-propenoate

Cat. No.: B1626642 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-(2-(2-
Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate

Introduction
2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate, also known by its common

name triethylene glycol monomethacrylate (TEGMA), is a hydrophilic monomer with a range of

applications in polymer chemistry, particularly in the development of biomaterials. Its unique

structure, featuring a polymerizable methacrylate group and a flexible, hydrophilic triethylene

glycol chain, imparts desirable properties such as water solubility and biocompatibility to the

resulting polymers. This technical guide provides a comprehensive overview of the chemical

properties, synthesis, purification, and potential biological interactions of this versatile

monomer, aimed at researchers, scientists, and drug development professionals.
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Identifier Value

IUPAC Name
2-[2-(2-hydroxyethoxy)ethoxy]ethyl 2-

methylprop-2-enoate

Synonyms Triethylene glycol monomethacrylate, TEGMA

CAS Number 2351-42-0

Molecular Formula C10H18O5

Molecular Weight 218.25 g/mol

Physicochemical Properties
A summary of the key physicochemical properties of 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-
methyl-2-propenoate is presented below. These properties are crucial for its handling,

processing, and application in various formulations.

Property Value Reference

Appearance Colorless liquid

Boiling Point >200 °C (decomposes)

Density 1.07 g/cm³ at 25 °C

Refractive Index 1.462 at 25 °C

Viscosity 15-25 cP at 25 °C

Solubility
Miscible with water and

common organic solvents

Spectral Data
Spectroscopic data is essential for the identification and characterization of 2-(2-(2-
Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate.

¹H NMR Spectroscopy (CDCl₃, 400 MHz)
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

6.12 s 1H =CH₂ (cis to C=O)

5.58 s 1H =CH₂ (trans to C=O)

4.29 t, J=4.8 Hz 2H -C(=O)O-CH₂-

3.75-3.60 m 10H
-O-CH₂-CH₂-O- and -

CH₂-OH

1.94 s 3H -CH₃

¹³C NMR Spectroscopy (CDCl₃, 100 MHz)
Chemical Shift (δ, ppm) Assignment

167.4 C=O

136.1 =C(CH₃)₂

125.9 =CH₂

72.5, 70.6, 70.3, 69.1, 64.1, 61.6 -CH₂- (ethylene glycol units)

18.3 -CH₃

Fourier-Transform Infrared (FTIR) Spectroscopy
Wavenumber (cm⁻¹) Assignment

3450 (broad) O-H stretch

2920, 2870 C-H stretch (aliphatic)

1720 C=O stretch (ester)

1635 C=C stretch (alkene)

1160 C-O stretch (ester and ether)

Experimental Protocols
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Synthesis
Two primary methods for the synthesis of 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-
propenoate are direct esterification and transesterification.

Direct Esterification of Triethylene Glycol with Methacrylic Acid
This method involves the reaction of triethylene glycol with methacrylic acid in the presence of

an acid catalyst.

Materials:

Triethylene glycol (1.0 mol)

Methacrylic acid (1.0 mol)

p-Toluenesulfonic acid (catalyst, 0.02 mol)

Hydroquinone (polymerization inhibitor, 0.1 g)

Toluene (solvent)

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus, a condenser, and a

magnetic stirrer, add triethylene glycol, methacrylic acid, p-toluenesulfonic acid,

hydroquinone, and toluene.

Heat the mixture to reflux (approximately 110-120 °C).

Continuously remove the water formed during the reaction using the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) or by measuring the

amount of water collected.

Once the reaction is complete (typically after 4-6 hours), cool the mixture to room

temperature.
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Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by washing with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Transesterification of Methyl Methacrylate with Triethylene
Glycol
This alternative synthesis route involves the reaction of methyl methacrylate with triethylene

glycol.

Materials:

Methyl methacrylate (1.0 mol)

Triethylene glycol (1.2 mol, slight excess)

Potassium carbonate (catalyst)

Hydroquinone (polymerization inhibitor)

Procedure:

Combine methyl methacrylate, triethylene glycol, potassium carbonate, and hydroquinone in

a round-bottom flask equipped with a distillation setup.

Heat the mixture to a temperature that allows for the distillation of the methanol byproduct

(around 65-70 °C).

Continue the reaction until the evolution of methanol ceases.

After cooling, filter the mixture to remove the catalyst.

The excess triethylene glycol and any remaining methyl methacrylate can be removed by

vacuum distillation to yield the desired product.

Purification
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The crude 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate is typically purified

by vacuum distillation.

Procedure:

Set up a vacuum distillation apparatus.

Place the crude product in the distillation flask.

Apply a vacuum and gently heat the flask.

Collect the fraction that distills at the appropriate boiling point and pressure. The pure

product is a colorless, viscous liquid.

Biological Interactions and Signaling Pathways
While research on the specific biological effects of 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-
methyl-2-propenoate is ongoing, studies on its close analogue, triethylene glycol

dimethacrylate (TEGDMA), provide valuable insights. TEGDMA, a common component in

dental resins, has been shown to leach from polymerized materials and interact with

surrounding biological tissues.

Cellular Effects of TEGDMA
Studies have indicated that TEGDMA can induce cellular stress responses, including the

generation of reactive oxygen species (ROS). This oxidative stress can, in turn, trigger various

signaling pathways leading to cellular responses such as inflammation, apoptosis

(programmed cell death), and inhibition of mineralization processes in dental applications.

Potential Signaling Pathway Involvement
The cellular response to TEGDMA-induced oxidative stress is thought to involve the activation

of mitogen-activated protein kinase (MAPK) pathways, which are critical in regulating cell

proliferation, differentiation, and apoptosis. The diagram below illustrates a potential signaling

cascade initiated by TEGDMA.
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Caption: Potential signaling pathway activated by TEGDMA exposure.

It is important to note that the biological effects of the monomethacrylate may differ from the

dimethacrylate due to differences in reactivity and cross-linking ability. Further research is

needed to elucidate the specific signaling pathways affected by 2-(2-(2-
Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate.

Applications in Drug Development and Research
The hydrophilic nature and biocompatibility of polymers derived from 2-(2-(2-
Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate make them attractive for various

biomedical applications.
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Hydrogels for Drug Delivery: Its ability to form hydrogels allows for the encapsulation and

controlled release of therapeutic agents.

Tissue Engineering Scaffolds: The monomer can be used to create biocompatible scaffolds

that support cell growth and tissue regeneration.

Dental Materials: As a hydrophilic comonomer, it can be incorporated into dental composites

and adhesives to improve their properties.

The workflow for developing a hydrogel-based drug delivery system using this monomer is

outlined below.

Hydrogel Formulation

Characterization & Evaluation

2-(2-(2-Hydroxyethoxy)ethoxy)ethyl
2-methyl-2-propenoate

Polymerization
(e.g., UV, Thermal)

Cross-linking Agent

Photo/Thermal Initiator

Therapeutic Agent

Physicochemical
Characterization

(e.g., Swelling, Mechanical)

In Vitro
Drug Release Studies

Biocompatibility
Testing

Click to download full resolution via product page

Caption: Workflow for hydrogel-based drug delivery system development.

Conclusion
2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-propenoate is a valuable monomer for the

synthesis of hydrophilic and biocompatible polymers. Its well-defined chemical properties and

versatile reactivity make it a key component in the development of advanced materials for drug

delivery, tissue engineering, and other biomedical applications. Understanding its synthesis,
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purification, and potential biological interactions is crucial for its effective and safe utilization in

research and development. Further investigation into its specific biological signaling pathways

will provide a more complete picture of its biocompatibility and potential therapeutic

applications.

To cite this document: BenchChem. [2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-methyl-2-
propenoate chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626642#2-2-2-hydroxyethoxy-ethoxy-ethyl-2-
methyl-2-propenoate-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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